Cas no 1171844-32-8 (Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)
1171844-32-8 structure
Product Name:Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
CAS No:1171844-32-8
MF:C11H9N3O4
MW:247.206862211227
CID:5744643
PubChem ID:25248256
Update Time:2023-11-11
Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
- AKOS005168468
- AKOS015922444
- methyl1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
- STK352869
- 1171844-32-8
- 1-(2-Nitro-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
- 1H-Pyrazole-4-carboxylic acid, 1-(2-nitrophenyl)-, methyl ester
- Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
-
- Inchi: 1S/C11H9N3O4/c1-18-11(15)8-6-12-13(7-8)9-4-2-3-5-10(9)14(16)17/h2-7H,1H3
- InChI Key: CLNDAOUKSGBABV-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NN(C=1)C1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 247.05930578g/mol
- Monoisotopic Mass: 247.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 401.0±25.0 °C(Predicted)
- pka: -3.49±0.10(Predicted)
Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2004832-1g |
Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1171844-32-8 | 97% | 1g |
¥2067.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2004832-5g |
Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate |
1171844-32-8 | 97% | 5g |
¥6203.00 | 2024-08-09 |
Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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